Cas no 14299-54-8 (Benzenemethanol,2,4,5-trichloro-a-methyl-)

• Product Name: Benzenemethanol,2,4,5-trichloro-a-methyl-
• CAS No: 14299-54-8
• MF: C₈H₇Cl₃O
• MW: 225.499579668045
• CID: 154748
• PubChem ID: 518920
• Update Time: 2025-04-19

Benzenemethanol,2,4,5-trichloro-a-methyl- Chemical and Physical Properties

Names and Identifiers

• Benzenemethanol,2,4,5-trichloro-a-methyl-
• 2,4,5-trichlorophenylethanol
• 1-(2,4,5-trichlorophenyl)ethanol
• Benzenemethanol, 2,4,5-trichloro-alpha-methyl-
• Q27280203
• Benzyl alcohol, 2,4,5-trichloro-?-methyl- (7CI,8CI); 2,4,5-Trichloro-?-methylbenzenemethanol; 1-(2,4,5-Trichlorophenyl)ethanol; 1-(2',4',5'-Trichlorophenyl)ethan-1-ol; 2,4,5-Trichloro-?-methylbenzyl alcohol
• 1-(2,4,5-Trichlorophenyl)ethan-1-ol
• 2,4,5-trichloro-alpha-methylbenzenemethanol
• UNII-I0KK5EVM9V
• 14299-54-8
• DTXSID90864491
• 2,4,5-TRICHLORO-.ALPHA.-METHYLBENZYL ALCOHOL
• (+/-)-2,4,5-TRICHLORO-.ALPHA.-METHYLBENZENEMETHANOL
• 2,4,5-TRICHLORO-.ALPHA.-METHYLBENZENEMETHANOL
• CZTWWYRPCFIOMY-UHFFFAOYSA-N
• BENZYL ALCOHOL, 2,4,5-TRICHLORO-.ALPHA.-METHYL-
• I0KK5EVM9V
• 1-(2',4',5'-TRICHLOROPHENYL)ETHAN-1-OL
• BENZENEMETHANOL, 2,4,5-TRICHLORO-.ALPHA.-METHYL-

• Inchi： 1S/C8H7Cl3O/c1-4(12)5-2-7(10)8(11)3-6(5)9/h2-4,12H,1H3
• InChI Key： CZTWWYRPCFIOMY-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(=CC=1C(C)O)Cl)Cl

Computed Properties

• Exact Mass: 223.95641
• Monoisotopic Mass: 223.956248g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• PSA: 20.23

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes